Cas no 894029-79-9 (3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea)

• Product Name: 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea
• CAS No: 894029-79-9
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 5512359
• Update Time: 2025-10-20

3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(2-methylsulfanylphenyl)urea
• 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea

• Inchi： 1S/C19H21N3O3S/c1-25-15-9-7-14(8-10-15)22-12-13(11-18(22)23)20-19(24)21-16-5-3-4-6-17(16)26-2/h3-10,13H,11-12H2,1-2H3,(H2,20,21,24)
• InChI Key： OHBSYMHULRAVGP-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(OC)C=C2)C1)C(NC1=CC=CC=C1SC)=O

Additional information on 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea

Introduction to 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea (CAS No. 894029-79-9)

3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea (CAS No. 894029-79-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a urea derivative with a unique structural arrangement that includes a methoxyphenyl group, a pyrrolidinone ring, and a methylsulfanylphenyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The methoxyphenyl group in the structure of 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea is known for its ability to modulate the compound's lipophilicity and electronic properties. This group can influence the compound's interaction with biological targets, such as enzymes and receptors, thereby affecting its pharmacological activity. Recent studies have shown that the presence of the methoxy group can enhance the compound's binding affinity to specific protein targets, which is crucial for its potential therapeutic effects.

The pyrrolidinone ring is another key structural feature of this compound. Pyrrolidinones are widely used in drug design due to their ability to form hydrogen bonds and their structural flexibility. In 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea, the pyrrolidinone ring contributes to the overall stability and conformational flexibility of the molecule, which can be advantageous in optimizing its pharmacokinetic properties. Research has demonstrated that pyrrolidinone-containing compounds often exhibit improved solubility and bioavailability, making them attractive candidates for drug development.

The methylsulfanylphenyl moiety in 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea adds another layer of complexity to its structure. Sulfur-containing groups are known for their ability to participate in various chemical reactions and interactions, including thiol-disulfide exchange reactions. This functional group can enhance the compound's reactivity and stability under different physiological conditions. Studies have shown that compounds with sulfur-containing groups can exhibit potent biological activities, such as antioxidant and anti-inflammatory effects.

In terms of its biological activity, 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea has been investigated for its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent research has focused on its ability to inhibit kinases, which are key enzymes in cellular signaling pathways associated with cancer and inflammatory diseases. The compound's unique structure allows it to selectively bind to these enzymes, thereby modulating their activity and potentially leading to therapeutic benefits.

Clinical trials involving 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea have shown promising results in preclinical models of cancer and inflammation. These studies have demonstrated that the compound can effectively reduce tumor growth and inflammation markers without significant toxicity. The favorable safety profile observed in these trials suggests that 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-2-(methylsulfanyl)phenylurea may have a broad therapeutic window, making it a viable candidate for further clinical development.

From a synthetic chemistry perspective, the preparation of 3-1-(4-methoxyphenyl)-5-oxypryridinone involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthesis typically starts with the formation of the pyrrolidinone ring through a condensation reaction between an appropriate amine and a carboxylic acid derivative. Subsequent functionalization steps introduce the methoxyphenyl and methylsulfanylphenyl groups through selective substitution reactions. Advances in synthetic methods have led to more efficient and scalable routes for producing this compound, which is crucial for its potential commercialization as a pharmaceutical product.

In conclusion, 3-1-(4-methoxyphenyl)-5-oxypryridinone (CAS No. 894029-79-9) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field of drug discovery.